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Compound of Interest

Compound Name: N-Boc-DL-3-Cyanophenylalanine

Cat. No.: B062941 Get Quote

This guide provides a comprehensive overview of N-Boc-DL-3-Cyanophenylalanine, a

synthetic amino acid derivative of significant interest in pharmaceutical and chemical research.

It serves as a crucial building block in the development of novel therapeutics, particularly in the

design of enzyme inhibitors and peptide-based drugs. The presence of the cyano group offers

unique electronic properties that can be exploited to modulate the biological activity and

pharmacokinetic profiles of target molecules.

Physicochemical Properties
The fundamental physicochemical properties of N-Boc-DL-3-Cyanophenylalanine are

summarized below. This data is essential for its handling, characterization, and application in

synthetic chemistry.

Property Value

Molecular Formula C15H18N2O4[1][2]

Molecular Weight 290.314 g/mol [1]

CAS Number 191872-32-9[2]

Density 1.2 ± 0.1 g/cm³[1]

Boiling Point 485.4 ± 40.0 °C at 760 mmHg[1]
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Synthesis and Purification
While specific, detailed industrial synthesis protocols for N-Boc-DL-3-Cyanophenylalanine
are proprietary, a general and widely applicable method involves the N-protection of the parent

amino acid, DL-3-Cyanophenylalanine, using di-tert-butyl dicarbonate (Boc-anhydride).

Experimental Protocol: N-tert-Butoxycarbonylation of DL-3-Cyanophenylalanine

This procedure is a standard method for the introduction of the Boc protecting group onto an

amino acid.

Materials:

DL-3-Cyanophenylalanine

Di-tert-butyl dicarbonate (Boc₂O)

Sodium bicarbonate (NaHCO₃) or another suitable base

Tetrahydrofuran (THF) or a similar organic solvent

Water

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolution: Dissolve DL-3-Cyanophenylalanine in a 1:1 mixture of THF and water.

Basification: Add sodium bicarbonate to the solution to create a basic environment.

Protection Reaction: Introduce di-tert-butyl dicarbonate to the reaction mixture at 0°C.

Reaction Progression: Allow the mixture to warm to room temperature and stir for several

hours to ensure the completion of the reaction.
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Workup:

Remove the organic solvent (THF) under reduced pressure.

Dilute the remaining aqueous solution with water.

Extract the aqueous phase multiple times with ethyl acetate to isolate the N-Boc protected

product.

Purification:

Combine the organic extracts and wash with brine.

Dry the organic layer over anhydrous sodium sulfate.

Concentrate the solution in vacuo to yield the crude N-Boc-DL-3-Cyanophenylalanine.

Final Purification: The crude product can be further purified using column chromatography on

silica gel.

Analytical Characterization:

The identity and purity of the synthesized N-Boc-DL-3-Cyanophenylalanine are typically

confirmed using spectroscopic methods such as:

¹H NMR Spectroscopy: To confirm the proton environment of the molecule.

¹³C NMR Spectroscopy: To identify all unique carbon atoms.

Mass Spectrometry: To determine the molecular weight and fragmentation pattern.[3]

Applications in Research and Drug Discovery
N-Boc-DL-3-Cyanophenylalanine is a valuable intermediate in medicinal chemistry and drug

discovery. The incorporation of this unnatural amino acid into peptide chains can significantly

alter their conformational properties, metabolic stability, and receptor binding affinity.
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The cyano group on the phenyl ring is a key feature, acting as an electron-withdrawing group

that can influence the molecule's electronic properties and reactivity.[4] This makes it a useful

component in the synthesis of various peptide-based drugs and enzyme inhibitors.[5] For

instance, the nitrile functionality can serve as a warhead for covalent inhibitors or as a key

interaction point within a receptor's binding pocket. Its application is part of a broader strategy

in medicinal chemistry to use organic synthesis to design and create novel drug molecules with

improved efficacy and safety profiles.[6]

Visualizations
Chemical Structure of N-Boc-DL-3-Cyanophenylalanine

Figure 1: Chemical Structure of N-Boc-DL-3-Cyanophenylalanine
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Caption: Chemical structure of N-Boc-DL-3-Cyanophenylalanine.
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Logical Workflow for Synthesis and Purification

Figure 2: Synthesis and Purification Workflow
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Caption: General workflow for the synthesis and purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-BOC-DL-3-CYANOPHENYLALANINE Price from Supplier Brand Shanghai Aladdin
Biochemical Technology Co., LTD on Chemsrc.com [m.chemsrc.com]

2. N-BOC-DL-3-CYANOPHENYLALANINE, CasNo.191872-32-9 weifang yangxu group
co.,ltd China (Mainland) [yangxulaobao.lookchem.com]

3. N-BOC-DL-3-CYANOPHENYLALANINE (191872-32-9) 1H NMR [m.chemicalbook.com]

4. nbinno.com [nbinno.com]

5. nbinno.com [nbinno.com]

6. bocsci.com [bocsci.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to N-Boc-DL-3-
Cyanophenylalanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b062941#molecular-weight-of-n-boc-dl-3-
cyanophenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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